Cas no 61893-00-3 (5,6-dimethylpyridin-3-ol)

• Product Name: 5,6-dimethylpyridin-3-ol
• CAS No: 61893-00-3
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD12405445
• CID: 463610
• PubChem ID: 10464346
• Update Time: 2025-05-20

5,6-dimethylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 5,6-dimethyl-
• 5,6-Dimethyl-3-pyridinol
• 5,6-dimethylpyridin-3-ol
• 3-Hydroxy-5,6-dimethylpyridine
• 3-Pyridinol,5,6-dimethyl
• 5,6-dimethyl-3-hydroxypyridine
• 5,6-dimethyl-pyridin-3-ol
• 2,3-DIMETHYL-5-HYDROXYPYRIDINE
• AB65534
• AM20061380
• SCHEMBL6629976
• AKOS025395136
• FT-0754420
• SY277468
• DTXSID60440246
• AS-58086
• MFCD12405445
• W19117
• CS-0153172
• EN300-313308
• 61893-00-3
• DB-082706

• MDL： MFCD12405445
• Inchi： 1S/C7H9NO/c1-5-3-7(9)4-8-6(5)2/h3-4,9H,1-2H3
• InChI Key： SDTRFFUZXBNJBE-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C)C(C)=C1

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1.3

Experimental Properties

• PSA: 33.12000
• LogP: 1.40400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5,6-dimethylpyridin-3-ol

Professional Introduction to 5,6-dimethylpyridin-3-ol (CAS No: 61893-00-3)

5,6-dimethylpyridin-3-ol, with the chemical identifier CAS No: 61893-00-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic alcohol has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of two methyl groups at the 5th and 6th positions of the pyridine ring, along with a hydroxyl group at the 3rd position, contributes to its distinct reactivity and utility in various synthetic pathways.

The compound belongs to the pyridine family, which is well-documented for its role in drug development. Pyridine derivatives are frequently explored for their pharmacological properties, including antimicrobial, anti-inflammatory, and neuroprotective effects. The specific arrangement of functional groups in 5,6-dimethylpyridin-3-ol makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel therapeutic agents targeting various diseases.

In recent years, advancements in computational chemistry have enabled more precise predictions of the biological activity of heterocyclic compounds. Studies have shown that modifications in the pyridine ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of derivatives. For instance, the introduction of electron-withdrawing or electron-donating groups can enhance binding affinity to biological targets. The 5,6-dimethylpyridin-3-ol structure provides a versatile platform for such modifications, making it a subject of intense interest in academic and industrial research.

The synthesis of 5,6-dimethylpyridin-3-ol typically involves multi-step organic reactions, often starting from readily available precursors like acetone or methyl ketones. Catalytic hydrogenation and oxidation reactions are commonly employed to introduce the desired functional groups. The compound's stability under various reaction conditions makes it suitable for further functionalization without significant degradation. This characteristic is particularly advantageous in drug discovery pipelines where multiple rounds of chemical modification are necessary.

One of the most compelling aspects of 5,6-dimethylpyridin-3-ol is its potential as a building block for more complex pharmacophores. Researchers have reported its use in constructing molecules with anti-cancer and anti-viral properties. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in tumor growth and viral replication. The hydroxyl group at the 3rd position allows for easy conjugation with other functional moieties, enabling the creation of hybrid molecules with enhanced biological activity.

The pharmaceutical industry has been particularly keen on exploring pyridine-based compounds due to their favorable pharmacokinetic properties. Drugs containing pyridine moieties often exhibit good solubility and bioavailability, which are critical factors for therapeutic efficacy. The structural features of 5,6-dimethylpyridin-3-ol, including its aromaticity and hydroxyl functionality, contribute to these desirable characteristics. As a result, it has been incorporated into several drug candidates currently undergoing preclinical evaluation.

In addition to its medicinal applications, 5,6-dimethylpyridin-3-ol finds utility in materials science and agrochemical research. Its ability to act as a ligand in coordination chemistry has been exploited in catalytic systems designed for organic transformations. Furthermore, its derivatives have been investigated as potential intermediates in the synthesis of pesticides and herbicides due to their stability and reactivity profiles.

The growing body of literature on CAS No: 61893-00-3 underscores its importance as a versatile chemical entity. Recent studies have highlighted its role in developing next-generation therapeutics targeting emerging infectious diseases and chronic conditions. The compound's adaptability allows researchers to fine-tune its properties through strategic functionalization, making it an indispensable tool in modern synthetic chemistry.

The future prospects for 5,6-dimethylpyridin-3-ol appear promising as new methodologies emerge for drug discovery and molecular engineering. Advances in automation and high-throughput screening will likely accelerate the identification of novel derivatives with enhanced therapeutic potential. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible medical breakthroughs.